Cas no 1677668-27-7 (4-[6-(2-Chloro-6-cyclopropylbenzoyl)imidazo[1,5-a]pyrimidin-8-yl]-2-hydroxybenzoic acid)

• Product Name: 4-[6-(2-Chloro-6-cyclopropylbenzoyl)imidazo[1,5-a]pyrimidin-8-yl]-2-hydroxybenzoic acid
• CAS No: 1677668-27-7
• MF: C₂₃H₁₆ClN₃O₄
• MW: 433.843844413757
• CID: 4738958
• PubChem ID: 117964975
• Update Time: 2025-05-22

4-[6-(2-Chloro-6-cyclopropylbenzoyl)imidazo[1,5-a]pyrimidin-8-yl]-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• BDBM50106285
• 4-[6-(2-Chloro-6-cyclopropylbenzoyl)imidazo[1,5-a]pyrimidin-8-yl]-2-hydroxybenzoic acid
• GNE-6468
• HY-19775
• CS-0016580
• SCHEMBL16582399
• AKOS040741801
• DA-53656
• G16400
• CHEMBL3596279
• 1677668-27-7
• MS-27759

• Inchi： 1S/C23H16ClN3O4/c24-16-4-1-3-14(12-5-6-12)18(16)20(29)22-26-19(21-25-9-2-10-27(21)22)13-7-8-15(23(30)31)17(28)11-13/h1-4,7-12,28H,5-6H2,(H,30,31)
• InChI Key： GIYKJPISDNWSJD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C1=NC(C2C=CC(C(=O)O)=C(C=2)O)=C2N=CC=CN12)=O)C1CC1

Computed Properties

• Exact Mass: 433.0829337g/mol
• Monoisotopic Mass: 433.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 5.7

4-[6-(2-Chloro-6-cyclopropylbenzoyl)imidazo[1,5-a]pyrimidin-8-yl]-2-hydroxybenzoic acid Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-[6-(2-Chloro-6-cyclopropylbenzoyl)imidazo[1,5-a]pyrimidin-8-yl]-2-hydroxybenzoic acid

4-[6-(2-Chloro-6-cyclopropylbenzoyl)imidazo[1,5-a]pyrimidin-8-yl]-2-hydroxybenzoic Acid: A Comprehensive Overview

The compound with CAS No. 1677668-27-7, known as 4-[6-(2-Chloro-6-cyclopropylbenzoyl)imidazo[1,5-a]pyrimidin-8-yl]-2-hydroxybenzoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups and heterocyclic systems, making it a promising candidate for various therapeutic applications.

The molecular structure of this compound is characterized by the presence of an imidazo[1,5-a]pyrimidine ring system, which is a fused bicyclic structure combining an imidazole and a pyrimidine ring. This moiety is known for its ability to interact with various biological targets, including kinases and other enzymes involved in cellular signaling pathways. The substitution pattern on the imidazo[1,5-a]pyrimidine ring further enhances its potential for binding to specific protein pockets, making it a valuable scaffold in drug design.

One of the key features of this compound is the presence of a 2-chloro-6-cyclopropylbenzoyl group attached to the imidazo[1,5-a]pyrimidine ring. This substituent introduces both electronic and steric effects that can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The chloro group at position 2 of the benzoyl ring contributes to the molecule's lipophilicity, while the cyclopropyl group at position 6 provides additional steric bulk, potentially improving its stability and bioavailability.

The other half of the molecule consists of a 4-substituted-2-hydroxybenzoic acid moiety. The hydroxyl group at position 2 and the carboxylic acid group at position 4 are critical for hydrogen bonding interactions with biological targets. These functional groups not only enhance the molecule's solubility but also play a crucial role in its ability to form complexes with proteins or nucleic acids.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with diseases such as cancer and inflammatory disorders. For instance, research has shown that analogs of this compound exhibit potent inhibitory activity against certain kinases involved in tumor growth and metastasis. Additionally, its ability to modulate inflammatory responses makes it a candidate for treating conditions like arthritis and neurodegenerative diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions, cyclizations, and functional group transformations. The construction of the imidazo[1,5-a]pyrimidine core often involves nucleophilic aromatic substitution or condensation reactions between appropriate precursors. The introduction of substituents such as the benzoyl group and hydroxyl group requires precise control over reaction conditions to ensure high yields and product purity.

The pharmacokinetic profile of this compound has been extensively studied in preclinical models. Results indicate that it exhibits favorable absorption characteristics and moderate clearance rates, suggesting that it could be suitable for oral administration. However, further studies are required to optimize its bioavailability and minimize potential off-target effects.

In conclusion, CAS No. 1677668-27-7 represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure combines multiple functional groups that contribute to its biological activity and pharmacokinetic properties. As research continues to uncover new insights into its mechanism of action and therapeutic applications, this compound remains at the forefront of medicinal chemistry innovation.